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Compound of Interest

Compound Name: 4-(Oxiran-2-yl)pyridine

Cat. No.: B1250821

Get Quote

Executive Summary: Immediate Directives
Do NOT dispose of 4-(Oxiran-2-yl)pyridine down the drain or in general trash. Do NOT mix

with strong acids or Lewis acids in waste containers (Risk of exothermic polymerization).

This compound is a dual-hazard hybrid: it combines the neurotoxic/flammable profile of a

pyridine with the alkylating, mutagenic reactivity of an epoxide. Disposal requires strict

segregation from acidic waste streams to prevent uncontrolled ring-opening exotherms.

Preferred Disposal Method: Commercial incineration (Rotary Kiln) via a licensed hazardous

waste contractor. Spill/Residue Deactivation: Nucleophilic ring-opening using aqueous Sodium

Thiosulfate.

Chemical Profile & Hazard Assessment
To dispose of this chemical safely, you must understand the "Why" behind the protocols. The

molecule contains two competing reactive centers: the basic nitrogen of the pyridine ring and

the strained oxygen of the oxirane (epoxide) ring.
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Property Data Operational Implication

Chemical Name 4-(Oxiran-2-yl)pyridine
Also known as 4-

oxiranylpyridine

CAS Number 34064-35-2 Use for waste manifesting

Molecular Weight 121.14 g/mol -

Physical State Solid (low melting) or Liquid
May solidify in waste drums;

check phase

Primary Hazard Alkylating Agent
Potential mutagen/carcinogen;

destroys DNA

Reactivity Hazard Acid-Sensitive
Epoxides polymerize violently

with acids

Flash Point >60°C (Estimated) Treat as combustible

The Mechanism of Danger
The epoxide ring possesses significant ring strain (~13 kcal/mol).[1] Upon contact with

biological nucleophiles (DNA bases), it opens, covalently binding to the DNA (alkylation),

causing mutation. In a waste drum, contact with protons (

) activates the oxygen, triggering a runaway polymerization event that can rupture the
container.

Pre-Disposal Stabilization & Segregation
Before the waste leaves your hood, it must be stabilized.

Segregation Rules (The "Golden Rule")
NEVER mix 4-(Oxiran-2-yl)pyridine with Acidic Waste (e.g., HCl, H2SO4, TFA). The

pyridine nitrogen will protonate immediately (exothermic), followed by acid-catalyzed opening

of the epoxide (highly exothermic).

NEVER mix with Oxidizers (e.g., Peroxides, Nitric Acid). Pyridines are flammable; oxidizers

increase fire risk.
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Storage for Disposal[4][5][6]
Container: Use amber glass or high-density polyethylene (HDPE).

Labeling: Clearly mark as "Hazardous Waste - Toxic / Reactive."

Headspace: Leave 10% headspace in the bottle to accommodate thermal expansion.

Disposal Workflows
Scenario A: Standard Waste Stream (Commercial
Incineration)
This is the primary protocol for bulk amounts, expired reagents, or reaction byproducts.

Identification: Classify the waste. While "Pyridine" carries the RCRA code D038, this specific

derivative may not strictly fall under D038 unless it exhibits the characteristic toxicity.

However, best practice dictates managing it as D038 (Pyridine) or P-Listed equivalent due to

toxicity.

Packaging:

Segregate into a "Non-Halogenated Organic - Basic/Neutral" waste stream.

Ensure the pH of the waste stream is

7.

Documentation: On the waste manifest, list: "4-(Oxiran-2-yl)pyridine; Toxic; Flammable;

Reactive Epoxide."

Scenario B: In-Lab Deactivation (Spills & Trace
Residues)
Use this protocol for cleaning glassware, small spills (<5 mL/g), or deactivating empty bottles.

The Logic: We utilize the "Thiosulfate Method." Sodium thiosulfate (
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) is a strong nucleophile that attacks the epoxide ring, opening it to form a non-volatile, water-
soluble Bunte salt. This is safer than acid hydrolysis because it avoids the heat generated by
protonating the pyridine nitrogen.

The Protocol:

Preparation: Prepare a solution of 10% w/v Sodium Thiosulfate in water.

Application: Slowly add the thiosulfate solution to the residue/spill. Use a ratio of at least 20:1

(Solution:Chemical) to ensure excess nucleophile.

Reaction Time: Allow to sit for 30 minutes. The solution may turn slightly yellow.

Validation: Check pH. It should remain neutral or slightly basic.

Final Cleanup: The resulting mixture is now a deactivated organic salt solution. It can be

absorbed with vermiculite and disposed of as solid chemical waste (non-reactive).

Visualizations
Diagram 1: Disposal Decision Matrix
This flowchart guides the researcher through the decision-making process to ensure regulatory

compliance and safety.
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Waste Generation:
4-(Oxiran-2-yl)pyridine

Is it a Bulk Chemical
or Trace Residue/Spill?

Bulk / Expired Reagent

> 5 mL/g

Spill / Glassware Residue

< 5 mL/g or Spill

Segregate from ACIDS
(Critical Step)

Label: Toxic, Reactive
Non-Halogenated Organic

Ship to Licensed Incinerator
(Rotary Kiln)

Apply 10% Sodium Thiosulfate
(Nucleophilic Quench)

Wait 30 Mins
(Ring Opening)

Absorb with Vermiculite
Dispose as Solid Waste

Click to download full resolution via product page

Caption: Operational decision tree distinguishing between bulk commercial disposal and in-lab

spill deactivation.

Diagram 2: Chemical Deactivation Mechanism
Understanding the chemistry prevents accidents. This diagram illustrates why Thiosulfate is the

preferred quenching agent over acid.
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4-(Oxiran-2-yl)pyridine
(Reactive Electrophile)

Nucleophilic Attack
on Epoxide Ring

Sodium Thiosulfate
(Nucleophile)

Bunte Salt Derivative
(Water Soluble / Non-Volatile)

Ring Opening
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Caption: Nucleophilic ring-opening mechanism. Thiosulfate neutralizes the alkylating potential

without generating the heat associated with acid neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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